4-(2-Chloro-4-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-chloro-4-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO2/c1-8-2-3-10(12(14)6-8)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: HQJHXZIERMDZDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=NC=C2)C(=O)O)Cl
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID90692579
• Molecular Weight: 247.67 g/mol
• CAS RN: 1261912-50-8

Description

4-(2-Chloro-4-methylphenyl)nicotinic acid (4-CMPNA) is an organic compound that is widely used in scientific research and development. 4-CMPNA has been used in a variety of applications, such as synthesis, mechanism of action, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% is widely used in scientific research and development. It has been used in a variety of applications, such as in the synthesis of drugs, in the study of enzyme reactions, and in the study of molecular interactions. 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% has also been used as a fluorescent probe in the study of protein-protein interactions. In addition, 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% has been used in the study of cell signalling pathways, and in the study of the role of the nervous system in disease.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% is not fully understood. However, it is believed that 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% acts as a competitive inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of physiological processes. It is thought that 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% binds to the active site of the enzyme, preventing it from breaking down acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% are not fully understood. However, it is thought that 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% may have a number of beneficial effects. It has been shown to have anti-inflammatory and anti-oxidant properties, and may also be useful in the treatment of neurological disorders such as Alzheimer's disease. In addition, 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% has been shown to have anti-cancer properties, and may be useful in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The use of 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% in laboratory experiments has a number of advantages. It is a relatively simple compound to synthesize, and is relatively inexpensive. In addition, 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% is a relatively stable compound and can be stored for long periods of time without degradation. The main limitation of 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% is that it is a relatively weak inhibitor of acetylcholinesterase, and therefore may not be suitable for all laboratory experiments.

Future Directions

There are a number of potential future directions for 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% research. One potential area of research is the development of more effective inhibitors of acetylcholinesterase. In addition, further research is needed to understand the biochemical and physiological effects of 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95%, and to develop more effective treatments for neurological disorders and cancer. Finally, further research is needed to develop new methods of synthesis, and to improve the stability of 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% for long-term storage.

Synthesis Methods

4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% can be synthesized in several different ways. The most common method is the reaction of 2-chloro-4-methylphenol with sodium nitrite in the presence of acetic acid. This reaction produces 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95% in a high yield. Other methods of synthesis include the reaction of 2-chloro-4-methylphenol with sodium nitrite in the presence of sulfuric acid, and the reaction of 2-chloro-4-methylphenol with sodium nitrite in the presence of hydrochloric acid.